Cas no 1396814-64-4 (2-(2,4-dichlorophenoxy)-N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}acetamide)

2-(2,4-dichlorophenoxy)-N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}acetamide structure
1396814-64-4 structure
Product Name:2-(2,4-dichlorophenoxy)-N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}acetamide
CAS No:1396814-64-4
MF:C19H20Cl2N2O4
MW:411.279103279114
CID:5955161
PubChem ID:71786742
Update Time:2024-01-14

2-(2,4-dichlorophenoxy)-N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-(2,4-dichlorophenoxy)-N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}acetamide
    • 1396814-64-4
    • VU0534547-1
    • 2-(2,4-dichlorophenoxy)-N-[[1-(furan-3-carbonyl)piperidin-4-yl]methyl]acetamide
    • 2-(2,4-dichlorophenoxy)-N-((1-(furan-3-carbonyl)piperidin-4-yl)methyl)acetamide
    • F6178-6619
    • 2-(2,4-dichlorophenoxy)-N-{[1-(furan-3-carbonyl)piperidin-4-yl]methyl}acetamide
    • AKOS024535416
    • Inchi: 1S/C19H20Cl2N2O4/c20-15-1-2-17(16(21)9-15)27-12-18(24)22-10-13-3-6-23(7-4-13)19(25)14-5-8-26-11-14/h1-2,5,8-9,11,13H,3-4,6-7,10,12H2,(H,22,24)
    • InChI Key: JISXBGSRLBSQBM-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1OCC(NCC1CCN(C(C2=COC=C2)=O)CC1)=O)Cl

Computed Properties

  • Exact Mass: 410.0800125g/mol
  • Monoisotopic Mass: 410.0800125g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 6
  • Complexity: 514
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 71.8Ų

2-(2,4-dichlorophenoxy)-N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}acetamide Pricemore >>

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